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Compound of Interest

Compound Name: 3-(Chloromethyl)-1,1'-biphenyl!

Cat. No.: B1590855

Technical Guide: 3-(Chloromethyl)-1,1'-biphenyl

An In-depth Analysis for Advanced Research
Prepared by a Senior Application Scientist

Abstract: This technical guide provides a detailed overview of 3-(Chloromethyl)-1,1'-biphenyl
(CAS No. 38580-82-4), a specific biphenyl derivative. The document consolidates fundamental
identification, structural information, and key physicochemical and reactivity principles relevant
to its application in chemical synthesis. This guide is intended for researchers, chemists, and
professionals in drug discovery and materials science who require a foundational
understanding of this molecule as a synthetic building block.

Core Compound Identification and Structure

3-(Chloromethyl)-1,1'-biphenyl is an aromatic organic compound featuring a biphenyl core
structure. This framework, consisting of two connected phenyl rings, is a prevalent motif in
pharmacologically active molecules and functional materials.[1][2] The defining feature of this
specific isomer is the chloromethyl (-CH2Cl) substituent at the meta-position (C3) of one of the
phenyl rings. This reactive group serves as a key handle for introducing the biphenyl scaffold
into more complex molecular architectures.

The fundamental identifiers for this compound are summarized below.
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Property Value Source(s)
CAS Number 38580-82-4 [31[4]
Molecular Formula Ci3zHuCl [3]
Molecular Weight 202.68 g/mol [3]
CICC1=CC(=CC=C1)C2=CC=
SMILES [3]
CC=C2
MDL Number MFCD08669843 [3]

Physicochemical Properties and Handling

While comprehensive, experimentally verified data for 3-(Chloromethyl)-1,1'-biphenyl is not
extensively published, its properties can be inferred from its structure and data on related
iIsomers. As a substituted biphenyl, it is expected to be a solid or high-boiling liquid at room
temperature with low aqueous solubility and good solubility in common organic solvents.

Storage and Stability: For maintaining chemical integrity, the compound should be stored under
an inert atmosphere in a dry, sealed container at refrigerated temperatures (2-8°C).[3]

Synthesis and Chemical Reactivity
Synthetic Approaches

The synthesis of chloromethylated biphenyls is typically achieved through chloromethylation of
the parent biphenyl molecule. This reaction, a type of Friedel-Crafts alkylation, commonly
employs formaldehyde (or a precursor like trioxane) and hydrogen chloride in the presence of a
Lewis acid catalyst such as zinc chloride.

However, the direct chloromethylation of biphenyl tends to yield a mixture of isomers, primarily
the 4-(chloromethyl) and 4,4'-bis(chloromethyl) derivatives, due to the directing effects of the
first phenyl group.[5] Achieving regioselective synthesis of the 3-isomer is non-trivial and would
likely require a multi-step approach starting from a pre-functionalized biphenyl, such as 3-
methylbiphenyl or a corresponding carboxylic acid or alcohol, followed by conversion to the
chloromethyl group.
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A generalized conceptual workflow for such a synthesis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590855#3-chloromethyl-1-1-biphenyl-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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